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Compound Name: Cereulide-13C6

Cat. No.: B8017419 Get Quote

Cereulide-13C6: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability, suppliers, and technical specifications of Cereulide-13C6. It further details its

application in experimental protocols and elucidates the key signaling pathways affected by its

unlabeled counterpart, cereulide.

Commercial Availability and Suppliers
Cereulide-13C6, an isotopically labeled form of the Bacillus cereus emetic toxin cereulide, is a

critical internal standard for accurate quantification in research and diagnostic applications.

Several specialized chemical suppliers offer this compound, primarily for research use. Below

is a summary of key suppliers and their product specifications.
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Supplier
Product
Name

Catalog
Number
(Example)

Purity Format
Molecular
Weight (
g/mol )

MedchemExp

ress

Cereulide-

13C6
HY-P1045S >95% Solid 1159.37

Organix Inc.
13C6-

cereulide

CX57163-

2MG
>95% 2 mg (solid) 1159.37

13C6-

cereulide

CX87778-

1ML
>95%

20 ug/mL in

acetonitrile
1159.37

Sigma-

Aldrich

(Merck)

Cereulide-

13C6 solution
38708

Certified

Reference

Material

10 μg/g in

acetonitrile
1159.36

Experimental Protocols: Quantification of Cereulide
using LC-MS/MS
Cereulide-13C6 is predominantly used as an internal standard in stable isotope dilution

analysis (SIDA) for the quantification of cereulide in various matrices, including food and

biological samples. The use of a stable isotope-labeled internal standard is the gold standard

for LC-MS/MS quantification as it corrects for matrix effects and variations in sample

preparation and instrument response.

Sample Preparation and Extraction (General Workflow)
The following protocol is a generalized workflow based on methods outlined by the FDA and in

scientific literature, such as ISO 18465:2017.[1][2]

Homogenization: Homogenize the solid or semi-solid sample.

Spiking: Add a known amount of Cereulide-13C6 internal standard solution to the

homogenized sample.

Extraction: Extract cereulide and the internal standard from the matrix using an organic

solvent, typically acetonitrile or methanol.[1][3][4] This is often followed by vigorous shaking
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or vortexing and centrifugation to separate the solid debris.

Purification/Cleanup: The supernatant may be filtered or subjected to further cleanup steps if

the matrix is complex.

Analysis: The final extract is then analyzed by LC-MS/MS.
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Caption: General experimental workflow for cereulide quantification.

LC-MS/MS Parameters
The analysis is typically performed using a high-performance liquid chromatography (HPLC) or

ultra-high-performance liquid chromatography (UHPLC) system coupled to a tandem mass

spectrometer (MS/MS).

Chromatography: Reversed-phase chromatography is commonly used.

Ionization: Electrospray ionization (ESI) in positive ion mode is standard for detecting the

ammonium adducts of cereulide and its labeled internal standard.

Mass Spectrometry: The instrument is operated in Multiple Reaction Monitoring (MRM)

mode. The precursor and product ions for both the analyte and the internal standard are

monitored.

Cereulide Precursor Ion: m/z 1170.7 ([M+NH₄]⁺)

Cereulide Product Ions: e.g., m/z 314.4 (quantitative), m/z 499.4 (qualifier)
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Cereulide-13C6 Precursor Ion: m/z 1176.7 ([M+¹³C₆+NH₄]⁺)

Cereulide-13C6 Product Ion: e.g., m/z 172.2

A calibration curve is constructed by plotting the ratio of the peak area of cereulide to the peak

area of Cereulide-13C6 against the concentration of cereulide.

Signaling Pathways and Mechanism of Action
Cereulide exerts its toxic effects primarily by acting as a potent potassium ionophore, which

disrupts cellular and mitochondrial functions. This leads to a cascade of events culminating in

cell death.

Mitochondrial Disruption and Apoptosis
The primary target of cereulide is the mitochondrion. By transporting K⁺ ions across the inner

mitochondrial membrane, cereulide dissipates the mitochondrial membrane potential. This

uncouples oxidative phosphorylation, leading to a decrease in ATP synthesis and an increase

in reactive oxygen species (ROS) production. The accumulation of ROS can induce

endoplasmic reticulum (ER) stress, which in turn activates apoptotic pathways. Key signaling

pathways involved include the IRE1α/XBP1 and PERK/eIF2α pathways of the unfolded protein

response (UPR) and the p53 signaling pathway.
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Caption: Cereulide-induced mitochondrial dysfunction and apoptosis signaling.

Emetic Action
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In addition to its direct cellular toxicity, cereulide is known to cause emesis (vomiting). This is

believed to be mediated through the binding and activation of serotonin 5-HT3 receptors in the

gastrointestinal tract. This activation stimulates the afferent vagus nerve, which in turn triggers

the vomiting reflex in the central nervous system.

This technical guide provides a foundational understanding of Cereulide-13C6 for researchers.

For specific applications and detailed experimental conditions, it is recommended to consult the

cited literature and the technical documentation provided by the suppliers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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